Cas no 99753-11-4 (β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-)
99753-11-4 structure
Product Name:β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-
CAS No:99753-11-4
MF:C45H76O19
MW:921.073556900024
CID:812444
PubChem ID:131752658
Update Time:2024-03-01
β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, (2a,3b,25S)-26-(b-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)-
- β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-
- CHEBI:197025
- beta-D-Glucopyranoside, (2alpha,3beta,25S)-26-(beta-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-alpha-L-mannopyranosyl)-
- 99753-11-4
- 2-[6-[[6,15-dihydroxy-7,9,13-trimethyl-6-[3-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-16-yl]oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- DTXSID901104917
- Trigofoenoside B
-
- Inchi: 1S/C45H76O19/c1-18(17-58-40-36(54)34(52)32(50)28(15-46)61-40)8-11-45(57)19(2)30-27(64-45)13-24-22-7-6-21-12-26(25(48)14-44(21,5)23(22)9-10-43(24,30)4)60-42-38(56)35(53)39(29(16-47)62-42)63-41-37(55)33(51)31(49)20(3)59-41/h18-42,46-57H,6-17H2,1-5H3
- InChI Key: ZMKYPBQLTKXGFT-UHFFFAOYSA-N
- SMILES: O1C(CCC(C)COC2C(C(C(C(CO)O2)O)O)O)(C(C)C2C1CC1C3CCC4CC(C(CC4(C)C3CCC12C)O)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)O)O)O)O)O)O
Computed Properties
- Exact Mass: 920.49808019g/mol
- Monoisotopic Mass: 920.49808019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 64
- Rotatable Bond Count: 12
- Complexity: 1580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 28
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 307Ų
β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
99753-11-4 (β-D-Glucopyranoside, (2α,3β,25S)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-) Related Products
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